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Compound of Interest

Compound Name: m-PEG2-CH2CH2COOH

Cat. No.: B1677427

For researchers, scientists, and drug development professionals, the selection of an
appropriate linker is a critical step in the design of effective bioconjugates, such as antibody-
drug conjugates (ADCs) and PROTACSs. The linker not only connects the targeting moiety to
the payload but also significantly influences the stability, solubility, and overall performance of
the final product. While m-PEG2-CH2CH2COOH is a widely used short-chain PEG linker
featuring a terminal carboxylic acid, a variety of alternatives offer distinct advantages in terms
of reactivity, stability, and specificity. This guide provides an objective comparison of common
alternatives, supported by experimental data and detailed protocols.

Overview of Linker Chemistries

The choice of a bioconjugation linker is primarily dictated by the available functional groups on
the biomolecule and the desired properties of the resulting conjugate. The most common
strategies involve targeting
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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